molecular formula C15H22O B8419591 4'-Isobutylpentanophenone

4'-Isobutylpentanophenone

Cat. No.: B8419591
M. Wt: 218.33 g/mol
InChI Key: LYTGASAOAHKORG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4'-Isobutylpentanophenone is a useful research compound. Its molecular formula is C15H22O and its molecular weight is 218.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H22O

Molecular Weight

218.33 g/mol

IUPAC Name

1-[4-(2-methylpropyl)phenyl]pentan-1-one

InChI

InChI=1S/C15H22O/c1-4-5-6-15(16)14-9-7-13(8-10-14)11-12(2)3/h7-10,12H,4-6,11H2,1-3H3

InChI Key

LYTGASAOAHKORG-UHFFFAOYSA-N

Canonical SMILES

CCCCC(=O)C1=CC=C(C=C1)CC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of valeryl chloride and aluminium chloride in dichloromethane was stirred at 0° C. for 30 minutes, and then isobutylbenzene was added. After stirring at 0° C. for 1 hour, the mixture was poured into ice water and extracted with dichloromethane. The organic layer was washed with an aqueous solution of sodium bicarbonate and brine, dried over magnesium sulfate and concentrated to give the object compound.
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